Cas no 2228753-44-2 (2-5-(2-methylcyclopropyl)furan-2-ylpropan-1-amine)

• Product Name: 2-5-(2-methylcyclopropyl)furan-2-ylpropan-1-amine
• CAS No: 2228753-44-2
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6196214
• PubChem ID: 165964743
• Update Time: 2025-10-28

2-5-(2-methylcyclopropyl)furan-2-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-(2-methylcyclopropyl)furan-2-ylpropan-1-amine
• 2228753-44-2
• EN300-1731319
• 2-[5-(2-methylcyclopropyl)furan-2-yl]propan-1-amine

• Inchi： 1S/C11H17NO/c1-7-5-9(7)11-4-3-10(13-11)8(2)6-12/h3-4,7-9H,5-6,12H2,1-2H3
• InChI Key： CKJCXSMZEIVMBJ-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1CC1C)C(C)CN

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 39.2Ų

Additional information on 2-5-(2-methylcyclopropyl)furan-2-ylpropan-1-amine

Compound CAS No. 2228753-44-2: 2-(5-(2-Methylcyclopropyl)furan-2-yl)propan-1-amine

The compound with CAS No. 2228753-44-2, known as 2-(5-(2-Methylcyclopropyl)furan-2-yl)propan-1-amine, is a structurally complex organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of a furan ring, a cyclopropyl group, and an amine functional group, making it a promising candidate for various applications in drug discovery and material science.

Recent studies have highlighted the potential of furan-based compounds in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The presence of the cyclopropyl group in this molecule adds further complexity to its structure, potentially enhancing its pharmacokinetic properties. Researchers have explored the synthesis of similar compounds using advanced methodologies, including transition metal-catalyzed cross-coupling reactions and stereoselective synthesis techniques.

The synthesis of 2-(5-(2-Methylcyclopropyl)furan-2-yl)propan-1-amine involves a multi-step process that begins with the preparation of the furan derivative. The key steps include the formation of the cyclopropyl group through ring-opening reactions and subsequent coupling with the furan moiety. The introduction of the amine group is typically achieved through nucleophilic substitution or reductive amination, depending on the specific intermediates used.

In terms of applications, this compound has shown promise in preliminary biological assays. For instance, studies have demonstrated its ability to modulate ion channels, which are critical targets in the treatment of neurological disorders such as epilepsy and chronic pain. Additionally, its structural features suggest potential utility in anti-inflammatory and anti-cancer therapies, although further research is required to validate these findings.

The furan ring in this compound plays a significant role in its electronic properties and reactivity. Furan derivatives are known for their aromaticity and ability to participate in various chemical transformations, making them versatile building blocks in organic synthesis. The integration of the cyclopropyl group introduces strain into the molecule, which can enhance its reactivity and potentially improve its binding affinity to biological targets.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided insights into its three-dimensional structure, electronic distribution, and potential binding modes with target proteins. Such computational approaches are invaluable for guiding experimental efforts and optimizing the compound's properties for therapeutic applications.

In conclusion, CAS No. 2228753-44-2, or 2-(5-(2-Methylcyclopropyl)furan-2-yl)propan-1-amine, represents a fascinating example of how structural complexity can be harnessed to design molecules with diverse functional properties. As research continues to uncover its full potential, this compound may find applications in areas ranging from drug development to advanced materials science.